Cas no 101768-39-2 (3-(4-methylbenzenesulfonyl)pyrrolidine)

• Product Name: 3-(4-methylbenzenesulfonyl)pyrrolidine
• CAS No: 101768-39-2
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD14526652
• CID: 5156246
• PubChem ID: 4584046
• Update Time: 2026-03-04

3-(4-methylbenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-[(4-methylphenyl)sulfonyl]-
• 3-(4-methylbenzenesulfonyl)pyrrolidine

• MDL： MFCD14526652
• Inchi： 1S/C11H15NO2S/c1-9-2-4-10(5-3-9)15(13,14)11-6-7-12-8-11/h2-5,11-12H,6-8H2,1H3
• InChI Key： JGOXOHKKEMNLBX-UHFFFAOYSA-N
• SMILES： N1CCC(S(C2=CC=C(C)C=C2)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-(4-methylbenzenesulfonyl)pyrrolidine

Introduction to 3-(4-Methylbenzenesulfonyl)Pyrrolidine (CAS No. 101768-39-2)

3-(4-Methylbenzenesulfonyl)Pyrrolidine, also known by its CAS registry number CAS No. 101768-39-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic ring, which is widely used in various chemical and biological applications. The presence of the sulfonyl group attached to the pyrrolidine ring introduces unique chemical properties, making it a valuable molecule for further exploration.

The structure of 3-(4-Methylbenzenesulfonyl)Pyrrolidine consists of a pyrrolidine ring substituted at the third position with a sulfonyl group derived from 4-methylbenzene (toluene). This substitution pattern not only enhances the compound's stability but also imparts specific reactivity and solubility characteristics. The sulfonyl group is known for its strong electron-withdrawing nature, which can influence the electronic properties of the pyrrolidine ring and potentially modulate its interactions with other molecules.

Recent studies have highlighted the potential of 3-(4-Methylbenzenesulfonyl)Pyrrolidine in drug design and development. Its structural features make it a promising candidate for use as an intermediate in the synthesis of bioactive compounds, particularly in the context of enzyme inhibitors and receptor modulators. For instance, researchers have explored its role in inhibiting certain kinases, which are key targets in cancer therapy.

In addition to its pharmacological applications, 3-(4-Methylbenzenesulfonyl)Pyrrolidine has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be exploited in the development of new catalysts or materials with tailored electronic properties.

The synthesis of 3-(4-Methylbenzenesulfonyl)Pyrrolidine typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These developments are crucial for scaling up production to meet growing demand in both academic and industrial settings.

From an environmental perspective, understanding the degradation pathways of 3-(4-Methylbenzenesulfonyl)Pyrrolidine is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidative degradation, leading to the formation of less complex byproducts. These findings are important for designing sustainable manufacturing processes and waste management strategies.

In conclusion, 3-(4-Methylbenzenesulfonyl)Pyrrolidine, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across drug discovery, materials science, and catalysis, making it a valuable compound for both academic exploration and industrial development. As research progresses, new insights into its functionality and utility are expected to emerge, further solidifying its role in modern chemistry.